Cas no 1629052-62-5 ((2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid)

• Product Name: (2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid
• CAS No: 1629052-62-5
• MF: C₆H₉NO₃
• MW: 143.14
• MDL: MFCD30386926
• CID: 5096550
• PubChem ID: 22839959
• Update Time: 2026-03-02

(2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid
• (2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid
• SCHEMBL1847937
• Z2740745597
• MFCD30386926
• (2R)-2-Methyl-5-oxopyrrolidine-2-carboxylicacid
• P21045
• 1629052-62-5
• PS-20599
• OGAOOVOPBAWHDG-ZCFIWIBFSA-N
• EN300-7088406
• (R)-2-methylpyroglutamic acid

• MDL： MFCD30386926
• Inchi： 1S/C6H9NO3/c1-6(5(9)10)3-2-4(8)7-6/h2-3H2,1H3,(H,7,8)(H,9,10)/t6-/m1/s1
• InChI Key： OGAOOVOPBAWHDG-ZCFIWIBFSA-N
• SMILES： N1C(=O)CC[C@]1(C)C(O)=O

Computed Properties

• Exact Mass: 143.058243149g/mol
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid

Recent Advances in the Study of (2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid (CAS: 1629052-62-5)

In recent years, the compound (2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid (CAS: 1629052-62-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. The unique structural features of this compound, including its stereochemistry and functional groups, make it a valuable scaffold for drug design and optimization.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of (2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid derivatives as potential inhibitors of prolyl oligopeptidase (POP), an enzyme implicated in neurodegenerative diseases. The researchers employed a combination of computational modeling and high-throughput screening to identify lead compounds with enhanced binding affinity and selectivity. The results demonstrated that modifications at the 2-position of the pyrrolidine ring significantly influenced the inhibitory activity, with the (2R)-configuration showing superior potency compared to its (2S)-counterpart.

Another notable research effort focused on the application of (2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid in the design of prodrugs for improved drug delivery. A team from the University of Cambridge reported the development of a series of prodrugs incorporating this compound as a promoiety, which exhibited enhanced solubility and bioavailability in preclinical models. The study highlighted the potential of this approach to overcome pharmacokinetic challenges associated with poorly soluble drugs, particularly in oncology and infectious disease therapeutics.

In addition to its therapeutic applications, (2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid has also been investigated as a chiral building block in asymmetric synthesis. A recent publication in Organic Letters described an efficient enzymatic resolution method for the large-scale production of enantiomerically pure (2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid. This advancement addresses previous limitations in the availability of this compound for research and industrial applications, paving the way for broader utilization in drug discovery programs.

Looking ahead, the continued exploration of (2R)-2-methyl-5-oxopyrrolidine-2-carboxylic acid and its derivatives holds great promise for the development of innovative therapeutic agents. Future research directions may include the investigation of its potential in targeting other disease-relevant enzymes, as well as the optimization of its physicochemical properties for specific drug delivery applications. The growing body of evidence supporting its versatility and efficacy underscores the importance of this compound in advancing chemical biology and pharmaceutical sciences.